Cas no 477593-83-2 (4-(Difluoromethyl)sulfanylaniline Hydrochloride)

• Product Name: 4-(Difluoromethyl)sulfanylaniline Hydrochloride
• CAS No: 477593-83-2
• MF: C₇H₈ClF₂NS
• MW: 211.65992641449
• MDL: MFCD09971488
• CID: 2646464
• PubChem ID: 21114626
• Update Time: 2025-07-17

4-(Difluoromethyl)sulfanylaniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)sulfanylaniline Hydrochloride
• 477593-83-2
• CS-0215948
• AKOS038556866
• SCHEMBL4021725
• 4-[(difluoromethyl)sulfanyl]anilinehydrochloride
• SWJSXYKJQHZHTP-UHFFFAOYSA-N
• AT20978
• 4-((Difluoromethyl)sulfanyl)aniline hydrochloride
• 961-936-1
• 4-Difluoromethylthioaniline Hydrochloride
• 4-[(difluoromethyl)sulfanyl]aniline hydrochloride
• 4-((DIFLUOROMETHYL)THIO)ANILINE HCL
• Z335451374
• EN300-31427
• 4-[(difluoromethyl)thio]aniline hydrochloride
• 4-(difluoromethylsulfanyl)aniline;hydrochloride

• MDL： MFCD09971488
• Inchi： 1S/C7H7F2NS.ClH/c8-7(9)11-6-3-1-5(10)2-4-6;/h1-4,7H,10H2;1H
• InChI Key： SWJSXYKJQHZHTP-UHFFFAOYSA-N
• SMILES： Cl.S(C(F)F)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 211.0034045Da
• Monoisotopic Mass: 211.0034045Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Additional information on 4-(Difluoromethyl)sulfanylaniline Hydrochloride

4-(Difluoromethyl)sulfanylaniline Hydrochloride: An Overview of Its Properties and Applications

4-(Difluoromethyl)sulfanylaniline Hydrochloride (CAS No. 477593-83-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(difluoromethylthio)aniline hydrochloride, is characterized by its unique structural features, which include a difluoromethyl group and a sulfanyl (thio) moiety. These functional groups contribute to its distinct chemical and biological properties, making it a valuable candidate for various applications.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, while the sulfanyl moiety can influence the compound's reactivity and binding affinity to biological targets. The combination of these functionalities in 4-(Difluoromethyl)sulfanylaniline Hydrochloride offers a unique set of properties that can be exploited in drug design and development.

Recent studies have highlighted the potential of 4-(Difluoromethyl)sulfanylaniline Hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic activities. The anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the compound has demonstrated analgesic properties by modulating pain signaling pathways.

In the context of cancer research, 4-(Difluoromethyl)sulfanylaniline Hydrochloride has shown promise as a potential anticancer agent. Studies have indicated that it can induce apoptosis in cancer cells by disrupting cellular signaling pathways and inhibiting tumor growth. The mechanism of action involves the activation of pro-apoptotic proteins and the suppression of anti-apoptotic factors, leading to programmed cell death.

Beyond its therapeutic applications, 4-(Difluoromethyl)sulfanylaniline Hydrochloride is also being explored for its use in chemical synthesis. Its reactivity and functional group diversity make it a useful intermediate in the synthesis of more complex molecules. For example, it can be used as a building block in the preparation of novel pharmaceuticals, agrochemicals, and materials with tailored properties.

The physical and chemical properties of 4-(Difluoromethyl)sulfanylaniline Hydrochloride are well-documented. It is a white crystalline solid with a melting point ranging from 160°C to 162°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These solubility characteristics are important considerations for its use in various applications, particularly in formulation development.

In terms of safety and handling, while 4-(Difluoromethyl)sulfanylaniline Hydrochloride is not classified as a hazardous material, it should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The synthesis of 4-(Difluoromethyl)sulfanylaniline Hydrochloride typically involves several steps. One common approach is to start with 4-aminophenyl sulfide, which is then reacted with difluoroiodomethane in the presence of a base to introduce the difluoromethyl group. The resulting product is then converted to the hydrochloride salt through acidification. This synthetic route provides a reliable method for producing high-purity material suitable for research and development purposes.

The future prospects for 4-(Difluoromethyl)sulfanylaniline Hydrochloride are promising. Ongoing research aims to further elucidate its biological activities and optimize its pharmacological properties for therapeutic applications. Additionally, efforts are being made to develop more efficient synthetic methods to improve yield and reduce costs, making this compound more accessible for large-scale production.

In conclusion, 4-(Difluoromethyl)sulfanylaniline Hydrochloride (CAS No. 477593-83-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse applications make it an exciting area of study for scientists and researchers worldwide.